2-chloro-1-[6-(1H-pyrazol-1-yl)-1,4-oxazepan-4-yl]propan-1-one

• IUPAC Name: 2-chloro-1-(6-pyrazol-1-yl-1,4-oxazepan-4-yl)propan-1-one
• InChI: InChI=1S/C11H16ClN3O2/c1-9(12)11(16)14-5-6-17-8-10(7-14)15-4-2-3-13-15/h2-4,9-10H,5-8H2,1H3
• InChI Key: FJKJYKYLJQPTFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCOCC(C1)N2C=CC=N2)Cl
• Molecular Formula: C11H16ClN3O2
• Molecular Weight: 257.72 g/mol
• CAS No.: 2411235-05-5

Description

2-chloro-1-[6-(1H-pyrazol-1-yl)-1,4-oxazepan-4-yl]propan-1-one is a synthetic organic compound that features a unique combination of a pyrazole ring and an oxazepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-1-[6-(1H-pyrazol-1-yl)-1,4-oxazepan-4-yl]propan-1-one typically involves multiple steps, starting with the formation of the pyrazole ring followed by the construction of the oxazepane ring. Common synthetic routes include:

Formation of the Pyrazole Ring: This can be achieved through the cyclization of hydrazines with α,β-unsaturated carbonyl compounds under acidic or basic conditions.

Construction of the Oxazepane Ring: This step often involves the reaction of an amino alcohol with an epoxide or a halohydrin under basic conditions to form the oxazepane ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the use of advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

2-chloro-1-[6-(1H-pyrazol-1-yl)-1,4-oxazepan-4-yl]propan-1-one can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Cyclization Reactions: The compound can undergo intramolecular cyclization to form more complex ring systems.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines, thiols, or alcohols in the presence of a base.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an amine derivative, while oxidation could yield a ketone or carboxylic acid derivative.

Scientific Research Applications

Medicinal Chemistry: The compound can be used as a building block for the synthesis of pharmaceuticals, particularly those targeting neurological or inflammatory conditions.

Materials Science: The unique ring structures can be exploited in the design of novel materials with specific properties, such as polymers or liquid crystals.

Biological Studies: The compound can be used as a probe to study various biological processes, including enzyme activity and receptor binding.

Mechanism of Action

The mechanism of action of 2-chloro-1-[6-(1H-pyrazol-1-yl)-1,4-oxazepan-4-yl]propan-1-one depends on its specific application. In medicinal chemistry, it may act by binding to specific receptors or enzymes, thereby modulating their activity. The molecular targets and pathways involved would vary depending on the specific biological context.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-6-(1H-pyrazol-1-yl)pyrazine
• 1-(1H-pyrazol-1-yl)-2-chloropropane
• 4-chloro-1,4-oxazepane

Uniqueness

2-chloro-1-[6-(1H-pyrazol-1-yl)-1,4-oxazepan-4-yl]propan-1-one is unique due to the combination of the pyrazole and oxazepane rings, which imparts distinct chemical and biological properties. This combination is not commonly found in other compounds, making it a valuable scaffold for the development of new materials and pharmaceuticals.